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Compound of Interest

Compound Name: Acid-PEG5-mono-methyl ester

Cat. No.: B605143 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Acid-PEG5-mono-methyl ester.
Adherence to these protocols is essential for ensuring a safe and efficient laboratory

environment.

Immediate Safety Protocols: Personal Protective
Equipment (PPE)
A comprehensive approach to personal protection is mandatory to prevent skin and eye

contact, inhalation of aerosols, and accidental ingestion.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b605143?utm_src=pdf-interest
https://www.benchchem.com/product/b605143?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specific Equipment
Rationale and Best
Practices

Eye Protection
Chemical safety goggles or a

full-face shield

Essential for protecting eyes

from splashes. Standard safety

glasses do not offer sufficient

protection.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or neoprene)

Inspect gloves for any signs of

degradation or perforation

before each use. Dispose of

contaminated gloves

immediately and wash hands

thoroughly after removal.

Body Protection Laboratory coat

A fully fastened lab coat

provides a barrier against

accidental spills. For larger

quantities or where splashing

is likely, consider a chemical-

resistant apron.

Respiratory Protection
Use in a well-ventilated area or

a certified chemical fume hood

To minimize the inhalation of

any potential vapors or

aerosols, all handling of the

compound should be

performed within a certified

chemical fume hood.

Foot Protection Closed-toe shoes
Protects feet from spills and

falling objects.

Hazard Identification and Precautionary Measures
Acid-PEG5-mono-methyl ester is classified with the following hazards.[1] Understanding

these is crucial for safe handling.

GHS07: Harmful.[1]
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Signal Word: Warning.[1]

Hazard Statements:[1]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:[1]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of water.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P330: Rinse mouth.

P362+P364: Take off contaminated clothing and wash it before reuse.

P403+P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.
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P501: Dispose of contents/container to an approved waste disposal plant.

Quantitative Data Summary
The following table summarizes key quantitative data for Acid-PEG5-mono-methyl ester.

Property Value Source

CAS Number 1309460-30-7 [1]

Molecular Formula C15H28O9 [2]

Molecular Weight 352.38 g/mol [2]

Physical Form Liquid [1]

Appearance Colorless to light yellow [2]

Boiling Point 469.4 ± 45.0 °C at 760 mmHg [1]

Storage Temperature
4°C for pure form (2 years) or

-20°C (3 years)
[1][2]

Solubility
Soluble in DMSO (≥ 100

mg/mL)
[2][3]

Operational Plan: Step-by-Step Handling and
Storage
Preparation and Workspace Setup

Designated Area: All work with Acid-PEG5-mono-methyl ester should be conducted in a

designated area, preferably within a certified chemical fume hood.

Workspace Decontamination: Ensure the workspace is clean and free of clutter before

beginning any procedure.

Gather Materials: Assemble all necessary equipment and reagents, including PPE, spill

containment materials, and waste containers, before handling the compound.
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Handling the Compound
Equilibration: Before opening, allow the container to equilibrate to room temperature to

prevent moisture condensation.

Inert Atmosphere: For applications sensitive to moisture or air, consider handling under an

inert gas such as argon or nitrogen.

Liquid Transfer: As the compound is a liquid, use calibrated micropipettes or syringes for

accurate and safe transfer. Avoid splashing.

Avoid Inhalation: Always handle the compound in a well-ventilated area or fume hood to

minimize inhalation of any aerosols or vapors.[1]

Prevent Contact: Avoid direct contact with skin, eyes, and clothing by wearing the

appropriate PPE.[1]

Preparation of a Stock Solution (General Protocol)
For ease of handling, a stock solution can be prepared by dissolving the reagent in an

appropriate solvent.[2]

Solvent Selection: Dimethylsulfoxide (DMSO) is a suitable solvent.[2][3]

Procedure:

In a chemical fume hood, carefully transfer the desired amount of Acid-PEG5-mono-
methyl ester to a clean, dry vial.

Add the appropriate volume of fresh, anhydrous DMSO to achieve the desired

concentration.

Cap the vial securely and mix thoroughly by vortexing or gentle agitation until the solid is

completely dissolved. If precipitation or phase separation occurs, gentle heating and/or

sonication can be used to aid dissolution.[2]

Storage Procedures
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Short-Term Storage (Stock Solution): Store stock solutions at -20°C for up to one month or

-80°C for up to six months.[2] Aliquoting the stock solution is recommended to prevent

degradation from repeated freeze-thaw cycles.[2]

Long-Term Storage (Pure Compound): The pure compound should be stored at 4°C for up to

two years or -20°C for up to three years.[1][2]

Container: Keep the container tightly sealed to prevent contamination and degradation.[1]

Inert Atmosphere: For long-term stability, storing under an inert atmosphere is

recommended.

Disposal Plan
Proper disposal of chemical waste is critical for environmental safety and regulatory

compliance.

Waste Segregation: Do not mix Acid-PEG5-mono-methyl ester waste with other waste

streams. It should be collected in a dedicated, properly labeled, and sealed container.

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"

and the full chemical name: "Acid-PEG5-mono-methyl ester".

Contaminated Materials: All disposable items that have come into contact with the

compound, such as pipette tips, gloves, and paper towels, must be disposed of as

hazardous waste.

Disposal Method: Dispose of the chemical waste through your institution's hazardous waste

management program, following all local, state, and federal regulations. Do not discharge

into the environment.

Experimental Workflow and Safety Diagram
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Caption: Workflow for Safe Handling of Acid-PEG5-mono-methyl Ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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